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Compound of Interest

Compound Name: Tetrachlorocyclopropene

Cat. No.: B025203 Get Quote

An In-Depth Technical Guide to the Handling and Storage of Tetrachlorocyclopropene

For Researchers, Scientists, and Drug Development Professionals

Overview
Tetrachlorocyclopropene (TCCP), with the chemical formula C₃Cl₄, is a highly reactive,

colorless to pale yellow liquid used primarily as a reagent in organic synthesis. First reported by

Tobey and West, its utility stems from the strained three-membered ring and the presence of

four chlorine substituents, making it a valuable precursor for a variety of molecular structures. It

is a key starting material for the synthesis of cyclopropenium salts, cyclopropenones, and

various acetylene derivatives.

This guide provides a comprehensive overview of the essential technical information required

for the safe handling, storage, and use of tetrachlorocyclopropene in a laboratory setting. It

includes physical and chemical properties, a detailed synthesis protocol, safety procedures,

and reactivity data.

Physical and Chemical Properties
Tetrachlorocyclopropene is a colorless liquid with a pungent, lachrymatory odor often

described as resembling rotten tomatoes. It is soluble in common organic solvents but

undergoes ring-opening reactions with water and alcohols. It is classified as a combustible

liquid.
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Property Value Reference(s)

Molecular Formula C₃Cl₄

Molar Mass 177.83 g·mol⁻¹ / 177.84 g/mol

Appearance Colorless liquid

Density 1.45 g/mL at 25 °C

Boiling Point 125 - 130 °C

Refractive Index n20/D 1.507

Storage Temperature 2-8°C

Solubility

Soluble in common organic

solvents. Sparingly soluble in

Chloroform and

Dichloromethane.

Stability

Stable under recommended

storage conditions; moisture

sensitive.

Spectral Data
Spectroscopic data is critical for the identification and characterization of

tetrachlorocyclopropene.

Data Type Key Features Reference(s)

¹³C NMR
Spectra available in

databases.

Infrared (IR)
Spectrum available in

databases.

Mass Spectrometry (MS)
GC-MS data available in

databases.
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Synthesis Experimental Protocol
The synthesis of tetrachlorocyclopropene was first reported by S. W. Tobey and R. West. The

procedure is a two-step process involving the formation of a pentachlorocyclopropane

intermediate followed by dehydrochlorination.

Step 1: Synthesis of 1,1,2,3,3-Pentachlorocyclopropane

This step involves the addition of dichlorocarbene (:CCl₂) to trichloroethylene. The

dichlorocarbene is generated in situ.

Reagents:

Trichloroethylene

Sodium trichloroacetate or another suitable dichlorocarbene precursor

A suitable solvent (e.g., glyme)

Procedure Outline:

In a reaction vessel equipped with a stirrer and condenser, a solution of sodium

trichloroacetate in glyme is heated.

The thermal decomposition of sodium trichloroacetate generates dichlorocarbene.

Trichloroethylene is added to the reaction mixture, where it traps the dichlorocarbene to

form 1,1,2,3,3-pentachlorocyclopropane.

The reaction progress is monitored by appropriate analytical techniques (e.g., GC).

Upon completion, the reaction mixture is worked up to isolate the crude

pentachlorocyclopropane intermediate.

Step 2: Dehydrochlorination to Tetrachlorocyclopropene

The pentachlorocyclopropane intermediate is treated with a base to eliminate hydrogen

chloride.
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Reagents:

1,1,2,3,3-Pentachlorocyclopropane

A suitable base (e.g., potassium tert-butoxide or sodium hydroxide)

Solvent

Procedure Outline:

The crude 1,1,2,3,3-pentachlorocyclopropane is dissolved in a suitable solvent.

The solution is treated with a base to induce dehydrochlorination.

The reaction is typically stirred at room temperature or with gentle heating.

The progress is monitored until the starting material is consumed.

The mixture is then worked up, which typically involves washing with water to remove

salts, followed by extraction with an organic solvent.

The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄).

The final product, tetrachlorocyclopropene, is purified by fractional distillation under

reduced pressure.
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General Synthesis Workflow for Tetrachlorocyclopropene

Step 1: Dichlorocarbene Addition Step 2: Dehydrochlorination & Purification

Reactants:
Trichloroethylene

Sodium Trichloroacetate

Reaction:
Heat in Glyme

1 Intermediate:
Pentachlorocyclopropane

2 React with Base
(e.g., KOH)

Intermediate Transfer Work-up:
Aqueous Wash

Extraction

3 Purification:
Fractional Distillation

4 Final Product:
Tetrachlorocyclopropene

5

Key Reactions of Tetrachlorocyclopropene

Reaction Pathways

Resulting Applications

Tetrachlorocyclopropene
(C₃Cl₄)

Trichlorocyclopropenium
Cation (C₃Cl₃⁺)

+ AlCl₃
(Lewis Acid)

Diels-Alder Adducts

+ Diene
(e.g., Furan)

Cyclopropenones &
Cyclopropenimines

Multi-step
Synthesis

Heterocycle Synthesis Natural Product
Synthesis Organocatalysts
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Safe Handling Workflow

Don Personal Protective Equipment (PPE)

Post-Handling Procedures

Prepare to Handle
Tetrachlorocyclopropene

Work Inside a
Chemical Fume Hood

Wear Safety Goggles
& Face Shield

Wear Fluorinated
Rubber Gloves

Wear Protective
Lab Coat

Perform Chemical
Procedure

Clean Up Workspace &
Dispose of Waste Properly

Remove PPE Using
Proper Technique

Wash Hands
Thoroughly

Handling Complete
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Proper Storage Conditions

Storage Environment
Container

Store Away From

Tetrachlorocyclopropene

Cool
(2-8 °C) Dry Well-Ventilated Secure / Locked Tightly Closed Strong Oxidizing

Agents Moisture / Water

Emergency First Aid Procedures

Inhalation

Skin Contact

Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air

Remove Contaminated
Clothing

Rinse with Water
for 15 min Rinse Mouth

Keep Comfortable

Give Artificial Respiration
if Not Breathing

Seek Immediate
Medical Attention

Wash with Soap and
Water for 15 min

Remove Contact Lenses
if Possible Drink Water or Milk

Do NOT Induce Vomiting

Click to download full resolution via product page
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[https://www.benchchem.com/product/b025203#handling-and-storage-of-
tetrachlorocyclopropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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